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Compound of Interest

Compound Name: Direct Orange 26

Cat. No.: B12381913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Direct Orange 26 (C.I. 29150) is a double azo dye known for its application in dyeing cellulosic

materials such as cotton, viscose, and paper. Its chemical structure, characterized by two azo

groups (-N=N-), imparts a distinct orange-red hue. This guide provides a comprehensive

overview of the core chemical properties of Direct Orange 26, including its synthesis,

reactivity, and physicochemical characteristics, tailored for a scientific audience.

Core Chemical and Physical Properties
Direct Orange 26 is a sodium salt of a sulfonic acid, which contributes to its water solubility. It

typically appears as a red-brown or reddish-orange powder.

General Chemical Data
The fundamental identifiers and properties of Direct Orange 26 are summarized below.
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Property Value Source

C.I. Name Direct Orange 26

C.I. Number 29150

CAS Number 3626-36-6

Molecular Formula C₃₃H₂₂N₆Na₂O₉S₂

Molecular Weight 756.67 g/mol

Chemical Class Double Azo Dye

Appearance Red-brown powder

Physicochemical Properties
The solubility and other physical characteristics are crucial for its application and handling.

Property Value / Observation Source

Water Solubility
10 g/L (at 80 °C); forms a red-

orange-brown solution.

Alcohol Solubility
Moderately soluble; forms a

golden-orange solution.

Topological Polar Surface Area 262 Å²

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor

Count
13

Chemical Structure and Reactivity
The reactivity of Direct Orange 26 is largely dictated by its azo linkages, sulfonic acid groups,

and hydroxyl groups. It is known to be sensitive to hard water.

Reactions with Acids and Bases
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The dye exhibits distinct color changes in the presence of strong acids and bases, which can

be used for qualitative identification.

Concentrated Sulfuric Acid: Dissolves to form a colorful red solution, which yields an orange-

to-red precipitate upon dilution.

Strong Hydrochloric Acid: A red precipitate is formed.

Strong Sodium Hydroxide Solution: The solution turns orange-brown.

10% Sodium Hydroxide Solution: The solution becomes yellow.

Fastness Properties
The resistance of the dye to various environmental factors is critical for its applications in

textiles and other materials.

Fastness Test Rating (1-5 scale) Source

Light Fastness 2-3

Washing Fastness 2

Dry Rubbing Fastness 4

Wet Rubbing Fastness 3

Experimental Protocols
Synthesis of Direct Orange 26
The manufacturing process for Direct Orange 26 involves a classic azo coupling reaction.

Materials:

Aniline

Sodium Nitrite

Sulfuric Acid
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N,N'-bis(4-hydroxy-2-sulfonaphthalene-7-yl)urea (also known as Scarlet Acid)

Sodium Carbonate

Sodium Hydroxide

Water

Methodology:

Diazotization of Aniline: Two molar equivalents of aniline are diazotized in an aqueous

medium using sodium nitrite and sulfuric acid at a low temperature (typically 0-5 °C) to form

the diazonium salt.

Preparation of Coupling Component: The coupling component, N,N'-bis(4-hydroxy-2-

sulfonaphthalene-7-yl)urea, is prepared by treating 7-Amino-4-hydroxynaphthalene-2-

sulfonic acid with phosgene.

Azo Coupling: The aniline diazonium salt solution is then slowly added to an alkaline solution

of the N,N'-bis(4-hydroxy-2-sulfonaphthalene-7-yl)urea. The reaction is carried out under

controlled pH (maintained with sodium carbonate and sodium hydroxide) and temperature to

facilitate the coupling reaction at two sites, forming the double azo structure of Direct
Orange 26.

Purification Protocol
Post-synthesis, the crude dye requires purification to remove unreacted starting materials and

by-products.

Methodology:

Salting Out: The dye is precipitated from the reaction mixture by adding a salt, such as

sodium chloride, which reduces its solubility in the aqueous medium.

Filtration: The precipitated dye is collected via pressure filtration to separate the solid product

from the liquid waste.
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Drying: The filtered dye cake is dried in an industrial dryer to remove residual moisture,

yielding the final powdered product.

Visualizations
Chemical Structure Representation
The following diagram illustrates the key structural features of the Direct Orange 26 molecule.

Caption: Schematic of Direct Orange 26 structure.

Synthesis Workflow
The logical flow from raw materials to the final product is depicted below.
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Caption: Synthesis and purification workflow for Direct Orange 26.

Applications in Research and Industry
While primarily used as a dye for textiles (cotton, silk, wool), paper, and leather, Direct Orange
26 also finds applications in research contexts. It has been utilized in studies related to
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wastewater treatment and environmental remediation, specifically in the development of

methods for dye degradation and removal from effluents, such as photocatalytic degradation

and adsorption. Its well-defined chemical structure makes it a suitable model compound for

investigating the breakdown of azo dyes.

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Direct Orange 26]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381913#what-are-the-chemical-properties-of-
direct-orange-26]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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